Cas no 2287260-10-8 (2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287260-10-8
• MF: C₁₄H₁₆FNO₃
• MW: 265.28014755249
• CID: 6168836
• PubChem ID: 137943983
• Update Time: 2025-05-19

2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761243
• 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2287260-10-8

• Inchi： 1S/C14H16FNO3/c1-19-10-3-2-8(15)4-9(10)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key： UTWIRKMJKIZXJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C12CC(C(C(=O)O)N)(C1)C2)OC

Computed Properties

• Exact Mass: 265.11142153g/mol
• Monoisotopic Mass: 265.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No. 2287260-10-8)

2-Amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2287260-10-8, belongs to a class of molecules that exhibit promise in the development of novel therapeutic agents. Its molecular architecture, characterized by a bicyclo[1.1.1]pentanyl moiety linked to an amino acid derivative, positions it as a candidate for further exploration in drug discovery and medicinal chemistry.

The presence of a 5-fluoro-2-methoxyphenyl group in the structure of this compound introduces fluorine and methoxy substituents, which are well-known for their ability to modulate pharmacokinetic properties and enhance binding affinity to biological targets. Fluorinated aromatic compounds, in particular, have been extensively studied for their role in improving metabolic stability, lipophilicity, and overall bioavailability of drug candidates. The bicyclo[1.1.1]pentanyl ring system adds an additional layer of complexity, contributing to steric constraints that can influence receptor interactions and potentially lead to high selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. The three-dimensional structure of 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid has been scrutinized using techniques such as X-ray crystallography and NMR spectroscopy, providing valuable insights into its conformational preferences and hydrogen bonding capabilities. These structural insights are crucial for designing derivatives with enhanced pharmacological properties.

In the realm of drug development, the synthesis of analogs derived from this compound has become a focal point for medicinal chemists. By modifying the substituents on the 5-fluoro-2-methoxyphenyl group or exploring different linkers between the amino acid backbone and the bicyclo[1.1.1]pentanyl ring, researchers aim to uncover novel scaffolds with improved efficacy and reduced side effects. The versatility of this molecular framework allows for the creation of a diverse library of compounds that can be screened against various disease targets.

The potential applications of 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid extend beyond traditional small-molecule drug development. Its unique structural motifs make it an attractive candidate for exploring new chemical entities (NCEs) that could revolutionize therapeutic strategies against challenging diseases such as cancer, neurodegenerative disorders, and infectious diseases. The incorporation of fluorine atoms, in particular, has been associated with increased bioavailability and prolonged circulation time in vivo, making it a desirable feature in drug design.

Current research initiatives are focusing on leveraging biocatalysis and green chemistry principles to streamline the synthesis of this compound and its derivatives. The use of enzymatic methods for constructing complex cyclic structures offers a sustainable alternative to traditional synthetic routes, reducing waste generation and improving atom economy. Such innovations align with global efforts to promote environmentally friendly pharmaceutical manufacturing processes.

The pharmacological profile of 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is under active investigation by multidisciplinary teams encompassing organic chemists, biochemists, and pharmacologists. Preliminary studies suggest that this compound exhibits promising interactions with specific enzymes and receptors, warranting further exploration in preclinical models. The ability to fine-tune its structure through rational design could lead to the discovery of next-generation therapeutics with enhanced therapeutic indices.

As computational methods continue to evolve, virtual screening techniques are being employed to identify potential hits from large databases containing millions of compounds. The structural features of 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid make it a valuable entry point for such high-throughput screening campaigns, enabling rapid identification of structurally related molecules with similar biological activities.

The role of fluorine in medicinal chemistry cannot be overstated, as it has been instrumental in the development of several FDA-approved drugs over the past few decades. The introduction of fluorine at strategic positions within molecules can alter their electronic properties, leading to improved binding affinities and metabolic stability. The 5-fluoro-2-methoxyphenyl moiety in this compound exemplifies how fluorine can be utilized to enhance drug-like properties without compromising efficacy.

In conclusion, 2-amino-2-[3-(5-fluoro-2-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No 2287260-10-8) represents a compelling subject for further research due to its intricate structure and potential therapeutic applications。 Its unique combination of structural elements positions it as a promising candidate for drug discovery efforts aimed at addressing unmet medical needs。 As research progresses，the full therapeutic potential of this compound is expected to become increasingly evident，leading to new insights into disease mechanisms and innovative treatment strategies。